Cas no 127593-21-9 (Methyl 3-hydroxyundecanoate)

Methyl 3-hydroxyundecanoate structure
Methyl 3-hydroxyundecanoate structure
Product Name:Methyl 3-hydroxyundecanoate
CAS No:127593-21-9
MF:C12H24O3
MW:216.317164421082
CID:1226022
PubChem ID:568482
Update Time:2025-04-20

Methyl 3-hydroxyundecanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-hydroxyundecanoate
    • 3-HYDROXY C11:0 METHYL ESTER
    • 3-hydroxy Undecanoic Acid methyl ester
    • ODWHGFYACOPLGF-UHFFFAOYSA-N
    • DB-262368
    • 127593-21-9
    • MFCD00673454
    • PD077258
    • Undecanoic acid, 3-hydroxy-, methyl ester
    • 129758-71-0
    • 3-Hydroxyundecanoic acid methyl ester
    • SCHEMBL7600026
    • Methyl 3-hydroxyundecanoate #
    • E89509
    • Inchi: 1S/C12H24O3/c1-3-4-5-6-7-8-9-11(13)10-12(14)15-2/h11,13H,3-10H2,1-2H3
    • InChI Key: ODWHGFYACOPLGF-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)OC)CCCCCCCC

Computed Properties

  • Exact Mass: 216.17300
  • Monoisotopic Mass: 216.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 2.66100
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